1-Iodo-1-methylarsinan-1-ium iodide

• CAS No.: 62150-78-1
• Molecular Formula: C6H13AsI2
• Molecular Weight: 413.90 g/mol
• IUPAC Name: 1-iodo-1-methylarsinan-1-ium;iodide
• InChI: InChI=1S/C6H13AsI.HI/c1-7(8)5-3-2-4-6-7;/h2-6H2,1H3;1H/q+1;/p-1
• InChI Key: MGOYJSCPWRLETJ-UHFFFAOYSA-M
• Canonical SMILES: C[As+]1(CCCCC1)I.[I-]

Description

1-Iodo-1-methylarsinan-1-ium iodide is an organoarsenic compound with the molecular formula C1H4AsI2. This compound is characterized by the presence of both iodine and arsenic atoms, making it a unique subject of study in the field of organometallic chemistry. Its structure consists of a methyl group attached to an arsenic atom, which is further bonded to an iodine atom, forming a positively charged ion. This ion pairs with an iodide ion to form the complete compound.

Preparation Methods

The synthesis of 1-Iodo-1-methylarsinan-1-ium iodide can be achieved through several methods. One common approach involves the reaction of methylarsine with iodine in the presence of a suitable solvent. The reaction conditions typically include a controlled temperature and pressure to ensure the formation of the desired product. Industrial production methods may involve the use of large-scale reactors and continuous flow systems to optimize yield and purity.

Chemical Reactions Analysis

1-Iodo-1-methylarsinan-1-ium iodide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state arsenic compounds.

Reduction: Reduction reactions can convert it back to methylarsine.

Substitution: The iodine atom can be substituted with other halogens or functional groups using appropriate reagents. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and halogenating agents like chlorine or bromine. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-Iodo-1-methylarsinan-1-ium iodide has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of other organoarsenic compounds.

Biology: Studies have explored its potential as a biological probe due to its unique chemical properties.

Medicine: Research is ongoing to investigate its potential therapeutic applications, particularly in targeting specific molecular pathways.

Industry: The compound is used in the production of specialized materials and as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism by which 1-Iodo-1-methylarsinan-1-ium iodide exerts its effects involves its interaction with molecular targets such as enzymes and receptors. The presence of the arsenic atom allows it to form strong bonds with sulfur-containing amino acids in proteins, potentially inhibiting their function. This interaction can disrupt various cellular pathways, leading to its observed biological effects.

Comparison with Similar Compounds

1-Iodo-1-methylarsinan-1-ium iodide can be compared with other similar compounds such as:

1-Iodo-1-methylphosphinan-1-ium iodide: Similar structure but with phosphorus instead of arsenic.

1-Iodo-1-methylstannan-1-ium iodide: Contains tin instead of arsenic.

1-Iodo-1-methylbismuthan-1-ium iodide: Contains bismuth instead of arsenic. These compounds share similar chemical properties but differ in their reactivity and applications due to the different central atoms.